Cas no 85274-57-3 (2-Chloro-6-methoxy-3-phenylquinoline)

• Product Name: 2-Chloro-6-methoxy-3-phenylquinoline
• CAS No: 85274-57-3
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• MDL: MFCD09998016
• CID: 873194
• PubChem ID: 329773584
• Update Time: 2025-10-29

2-Chloro-6-methoxy-3-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-3-phenylquinoline
• 2,7-DICHLOROQUINOLINE
• Quinoline-Containing Inhibitor 13
• 85274-57-3
• BDBM5179
• 2-Chloro-6-methoxy-3-phenylquinoline, AldrichCPR
• MFCD09998016
• DTXSID10416178
• CS-0459025
• CHEMBL69163
• DTXCID80367027

• MDL： MFCD09998016
• Inchi： 1S/C16H12ClNO/c1-19-13-7-8-15-12(9-13)10-14(16(17)18-15)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： GGBHOBDCDNXFFD-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)C=C2C=C(C=CC2=N1)OC

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 400.6°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.638
• PSA: 22.12000
• LogP: 4.56380

2-Chloro-6-methoxy-3-phenylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318-H413
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-Chloro-6-methoxy-3-phenylquinoline

2-Chloro-6-methoxy-3-phenylquinoline: A Comprehensive Overview

2-Chloro-6-methoxy-3-phenylquinoline, identified by the CAS number 85274-57-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of substituents such as chlorine and methoxy groups at specific positions imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The synthesis of 2-Chloro-6-methoxy-3-phenylquinoline involves a series of well-established organic reactions, including Friedlander synthesis, Skraup synthesis, or other quinoline-forming methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions, thereby improving yield and purity.

The chemical structure of 2-Chloro-6-methoxy-3-phenylquinoline is characterized by its quinoline backbone with substituents at positions 2, 6, and 3. The chlorine atom at position 2 introduces electron-withdrawing effects, while the methoxy group at position 6 contributes electron-donating properties through resonance. These opposing electronic effects create a dynamic balance that influences the compound's reactivity, stability, and spectroscopic properties. The phenyl group at position 3 further enhances the aromaticity and planarity of the molecule, which are critical for its applications in optoelectronic devices.

In terms of chemical properties, 2-Chloro-6-methoxy-3-phenylquinoline exhibits moderate solubility in organic solvents such as dichloromethane and DMF, making it suitable for solution-based processes. Its UV-vis spectrum reveals strong absorption bands in the visible region, attributed to the extended conjugation within the quinoline framework. This property makes it a promising candidate for use in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into DSSCs can enhance light absorption efficiency and overall device performance.

The biological activity of 2-Chloro-6-methoxy-3-phenylquinoline has been extensively investigated in recent years. It has shown potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, this compound has exhibited moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Researchers have also explored its role as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways.

In the realm of materials science, 2-Chloro-6-methoxy-3-phenylquinoline has been employed as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions like zinc and copper makes it ideal for designing porous materials with applications in gas storage and catalysis. Recent breakthroughs in MOF synthesis have utilized this compound to create highly porous structures with exceptional surface areas and selectivity.

The environmental impact of 2-Chloro-6-methoxy-3 phenylquinoline is another area of growing interest. Studies have assessed its biodegradability under various conditions, revealing that it undergoes slow degradation under aerobic conditions but exhibits higher persistence in anaerobic environments. This information is crucial for evaluating its ecological footprint and ensuring sustainable practices during its production and application.

In conclusion, 2-Chloro -6 methoxy -3 phenyl quinoline, with its unique chemical structure and versatile properties, continues to be a focal point in diverse scientific disciplines. From drug discovery to materials engineering, this compound offers immense potential for innovation. As research progresses, further insights into its synthesis optimization, biological mechanisms, and environmental behavior will undoubtedly unlock new opportunities for its utilization across various industries.